Cas no 103860-72-6 (5-Pyrimidinecarboxylic acid,1,6-dihydro-1-methyl-2-(methylthio)-6-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid,1,6-dihydro-1-methyl-2-(methylthio)-6-oxo-, ethyl ester
• CAS No: 103860-72-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 1143621
• Update Time: 2024-07-27

5-Pyrimidinecarboxylic acid,1,6-dihydro-1-methyl-2-(methylthio)-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid,1,6-dihydro-1-methyl-2-(methylthio)-6-oxo-, ethyl ester
• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-1-methyl-2-(methylthio)-6-oxo-, ethyl ester

• Inchi： 1S/C9H12N2O3S/c1-4-14-8(13)6-5-10-9(15-3)11(2)7(6)12/h5H,4H2,1-3H3
• InChI Key： DQQAQUKIPHGVCQ-UHFFFAOYSA-N
• SMILES： C1(SC)N(C)C(=O)C(C(OCC)=O)=CN=1

Computed Properties

• Exact Mass: 228.05696

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±52.0 °C(Predicted)
• PSA: 58.97
• pka: -0.78±0.70(Predicted)